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Introduction
Azo Rubine, also known as Carmoisine, Acid Red 14, or C.I. 14720, is a monoazo dye

belonging to the acid dye class.[1] Due to its vibrant bluish-red hue, good water solubility, and

cost-effectiveness, it finds extensive application in the dyeing of various natural and synthetic

fibers, particularly protein fibers like wool and silk, and synthetic polyamides like nylon.[1][2][3]

Its molecular structure features the characteristic azo bond (-N=N-) which acts as the

chromophore. The presence of sulfonic acid groups imparts water solubility and enables the

dye to form ionic bonds with the amino groups present in protein and polyamide fibers under

acidic conditions.[4][5] This document provides detailed application notes and experimental

protocols for the use of Azo Rubine in textile dyeing research, focusing on wool, silk, and nylon

fibers.
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Property Value Reference

C.I. Name Acid Red 14 [3]

C.I. Number 14720 [2][6]

CAS Number 3567-69-9 [1][3]

Chemical Class Monoazo [6]

Molecular Formula C₂₀H₁₂N₂Na₂O₇S₂ [1]

Molecular Weight 502.43 g/mol [1]

Appearance Red to dark red powder [1]

Solubility Soluble in water [1][7]

Table 2: Typical Colorfastness Properties of Azo Rubine
(Acid Red 14) on Textiles

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.thepharmajournal.com/archives/2019/vol8issue10/PartD/8-10-8-294.pdf
https://www.semanticscholar.org/paper/SYNTHESIS-AND-APPLICATION-OF-AZO-NAPHTHOL-DYES-ON-%2C-Chakraborty-Saha/1b34e1e0b42b0909a8754a88f5253467166eef05
https://cdn.standards.iteh.ai/samples/65207/24ffe38b766c4035a11b0316b3b07e7b/ISO-105-X12-2016.pdf
https://textilelearner.net/dyeing-of-nylon-fiber-with-acid-dye/
https://www.thepharmajournal.com/archives/2019/vol8issue10/PartD/8-10-8-294.pdf
https://cdn.standards.iteh.ai/samples/65207/24ffe38b766c4035a11b0316b3b07e7b/ISO-105-X12-2016.pdf
https://textilelearner.net/dyeing-of-nylon-fiber-with-acid-dye/
https://textilelearner.net/dyeing-of-nylon-fiber-with-acid-dye/
https://textilelearner.net/dyeing-of-nylon-fiber-with-acid-dye/
https://textilelearner.net/dyeing-of-nylon-fiber-with-acid-dye/
https://www.researchgate.net/figure/K-S-values-of-Nylon-fabrics-dyed-with-reactive-dye-after-subjecting-the-fabrics-to_fig4_221921169
https://www.benchchem.com/product/b12517646?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12517646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fastness Property Test Standard Rating (Wool/Silk) Rating (Nylon)

Lightfastness ISO 105-B02 3 - 4.5 3 - 4

Wash Fastness (Color

Change)
ISO 105-C06 3 - 4 2 - 3

Wash Fastness

(Staining)
ISO 105-C06 3 - 4 2 - 3

Rubbing Fastness

(Dry)
ISO 105-X12 4 4

Rubbing Fastness

(Wet)
ISO 105-X12 3 3

Perspiration Fastness ISO 105-E04 4 - 4.5 3 - 4

Note: Fastness ratings

are on a scale of 1 to

5 for washing,

rubbing, and

perspiration (5 being

the best), and 1 to 8

for lightfastness (8

being the best). The

data is compiled from

typical manufacturer

specifications and

may vary depending

on the substrate, dye

concentration, and

dyeing process.[6][8]

Table 3: Recommended Dyeing Parameters for Azo
Rubine on Various Fibers
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Parameter Wool Silk Nylon

Dye Concentration (%

owf)
1.0 - 3.0% 0.5 - 2.0% 1.0 - 2.0%

Liquor Ratio 1:30 - 1:50 1:30 - 1:50 1:20 - 1:40

Dyeing pH 4.0 - 5.5 4.5 - 6.0 4.5 - 5.5

pH Adjusting Agent
Acetic Acid or Formic

Acid
Acetic Acid Acetic Acid

Auxiliaries

10-20% Glauber's salt

(Na₂SO₄), 1%

Leveling agent

5-10% Glauber's salt

(Na₂SO₄), 1%

Leveling agent

1 g/L Leveling agent

Initial Temperature 40°C 30°C 40°C

Rate of Temperature

Rise
1.5°C / minute 1.0°C / minute 2.0°C / minute

Final Dyeing

Temperature
95 - 100°C (Boil) 85 - 90°C 90 - 100°C

Dyeing Time at Final

Temp.
45 - 60 minutes 45 - 60 minutes 30 - 45 minutes

Experimental Protocols
Protocol 1: Dyeing of Wool with Azo Rubine
1. Materials:

Scoured wool fabric

Azo Rubine (Acid Red 14)

Glauber's salt (Sodium Sulfate, Na₂SO₄)

Acetic acid (CH₃COOH)

Leveling agent (e.g., a weakly cationic surfactant)
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Distilled water

Laboratory dyeing machine (e.g., shaking water bath or beaker dyer)

2. Procedure:

Pre-treatment: Ensure the wool fabric is properly scoured to remove any impurities. Wet the

fabric thoroughly in distilled water.

Dye Bath Preparation:

Set the liquor ratio to 1:40 (e.g., for 5 g of wool, use 200 mL of water).

Prepare the dye bath with the required amount of distilled water.

Add 10% (on weight of fabric, owf) of Glauber's salt and 1% (owf) of a suitable leveling

agent. Stir until dissolved.

Adjust the pH of the dye bath to 4.5 - 5.0 using a dilute solution of acetic acid.

Separately dissolve the required amount of Azo Rubine (e.g., 2% owf) in a small amount

of hot water and add it to the dye bath.

Dyeing Process:

Introduce the pre-wetted wool fabric into the dye bath at an initial temperature of 40°C.

Run the machine for 10 minutes to ensure even wetting and dye distribution.

Raise the temperature to the boil (98-100°C) at a rate of 1.5°C per minute.

Continue dyeing at the boil for 45-60 minutes.

After-treatment:

Cool the dye bath down to 70°C before draining.

Rinse the dyed fabric thoroughly with warm water, followed by cold water, until the rinsing

water is clear.
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Squeeze the fabric to remove excess water and air dry at room temperature.

Protocol 2: Dyeing of Silk with Azo Rubine
1. Materials:

Degummed silk fabric

Azo Rubine (Acid Red 14)

Glauber's salt (Sodium Sulfate, Na₂SO₄)

Acetic acid (CH₃COOH)

Leveling agent

Distilled water

Laboratory dyeing machine

2. Procedure:

Pre-treatment: Use degummed silk fabric. Thoroughly wet the fabric before dyeing.

Dye Bath Preparation:

Set the liquor ratio to 1:40.

Prepare the dye bath with distilled water and add 5% (owf) of Glauber's salt and 1% (owf)

leveling agent.

Adjust the pH to 5.0 - 5.5 with acetic acid.

Add the pre-dissolved Azo Rubine dye (e.g., 1% owf) to the bath.

Dyeing Process:

Enter the wetted silk fabric into the dye bath at 30°C.
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Gradually increase the temperature to 85-90°C at a rate of 1.0°C per minute.

Maintain this temperature for 45-60 minutes, ensuring gentle agitation to prevent fabric

damage.

After-treatment:

Allow the dye bath to cool gradually to about 50°C.

Rinse the fabric in lukewarm water and then in cold water until the water runs clear.

Gently squeeze out excess water and air dry away from direct sunlight.

Protocol 3: Dyeing of Nylon with Azo Rubine
1. Materials:

Scoured nylon fabric

Azo Rubine (Acid Red 14)

Acetic acid (CH₃COOH)

Leveling agent (e.g., non-ionic or weakly anionic)

Distilled water

Laboratory dyeing machine

2. Procedure:

Pre-treatment: Scour the nylon fabric with a non-ionic detergent solution to remove any oils

and finishes. Rinse thoroughly.

Dye Bath Preparation:

Set the liquor ratio to 1:30.
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Prepare the dye bath with the required amount of water and 1 g/L of a suitable leveling

agent.

Add the pre-dissolved Azo Rubine dye (e.g., 2% owf).

Adjust the pH of the bath to 4.5-5.5 using acetic acid.[9]

Dyeing Process:

Introduce the pre-wetted nylon fabric into the dye bath at 40°C.

Raise the temperature to 90-100°C at a rate of 2°C per minute.

Hold the temperature for 30-45 minutes.[9]

After-treatment:

Cool the dye bath to 70°C.

Rinse the dyed fabric with warm and then cold water.

An optional after-treatment with a synthetic tanning agent can be performed to improve

wet fastness.

Squeeze and air dry.

Protocol 4: Evaluation of Colorfastness
1. Lightfastness (ISO 105-B02):

Place specimens of the dyed fabric in a xenon arc lamp apparatus.[10][11]

Simultaneously expose a set of blue wool references (scale 1-8).[10]

Expose the samples to artificial light under controlled conditions, representative of natural

daylight (D65).[10][11]

Assess the change in color of the test specimen by comparing the fading with that of the blue

wool references using a Grey Scale for assessing change in colour.[10]
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2. Wash Fastness (ISO 105-C06):

Prepare a composite specimen by sewing the dyed fabric (100 mm x 40 mm) with a standard

multi-fiber adjacent fabric.[12]

Place the specimen in a stainless-steel container with a specified soap solution (e.g., 4 g/L

ECE phosphate detergent and 1 g/L sodium perborate) and stainless-steel balls.[12]

Agitate the container in a laurometer at a specified temperature (e.g., 40°C, 50°C, or 60°C)

for a defined time (e.g., 30 or 45 minutes).[12][13]

After the test, rinse and dry the composite specimen.

Assess the change in color of the dyed specimen and the degree of staining on the adjacent

multi-fiber fabric using the appropriate Grey Scales.[12]

3. Rubbing Fastness (ISO 105-X12):

Fix the dyed fabric specimen onto the base of a crockmeter.[14][15]

Dry Rubbing: Cover the rubbing finger with a piece of standard white cotton cloth and

perform 10 cycles of rubbing with a downward force of 9N.[14][16]

Wet Rubbing: Wet a fresh piece of standard white cotton cloth to a specific moisture pickup

(typically 95-100%), then repeat the rubbing process.[16][17]

Assess the degree of color transfer to the white cotton cloths using the Grey Scale for

assessing staining.[15][18]
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Caption: Workflow for Azo Rubine application in textile dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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